Cas no 2159484-57-6 (2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine)

• Product Name: 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine
• CAS No: 2159484-57-6
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6409910
• PubChem ID: 165522686
• Update Time: 2025-05-24

2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine
• EN300-1294220
• 2159484-57-6

• Inchi： 1S/C10H21NO/c1-3-10(6-5-7-10)9(8-11)12-4-2/h9H,3-8,11H2,1-2H3
• InChI Key： OOOUIOUTAKJVEP-UHFFFAOYSA-N
• SMILES： O(CC)C(CN)C1(CC)CCC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine

Comprehensive Overview of 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine (CAS No. 2159484-57-6)

2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine (CAS No. 2159484-57-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This unique molecule features a cyclobutyl ring substituted with an ethyl group and an ethoxyamine side chain, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional adaptability.

The compound's molecular structure combines a cyclobutyl scaffold with an ethoxyamine moiety, which contributes to its distinctive chemical properties. This combination allows for selective reactivity in synthetic pathways, making it valuable for designing novel pharmaceuticals, agrochemicals, and advanced materials. Recent studies highlight its role in drug discovery, particularly in the development of central nervous system (CNS) targeting agents, owing to its ability to cross the blood-brain barrier.

One of the most searched questions about 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine revolves around its synthesis methods and purity standards. The compound is typically synthesized through multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to ensure its chemical purity and structural integrity. These analytical techniques are critical for meeting the stringent requirements of pharmaceutical-grade applications.

In the context of green chemistry and sustainability, researchers are exploring eco-friendly synthesis routes for CAS No. 2159484-57-6. The demand for low-waste production and energy-efficient processes aligns with global trends toward reducing the environmental footprint of chemical manufacturing. Innovations such as catalytic cyclization and microwave-assisted synthesis are being investigated to optimize the compound's production.

Another hot topic is the compound's potential in bioconjugation and proteomics research. Its amine functional group enables covalent bonding with biomolecules, making it useful for labeling proteins, peptides, and antibodies. This application is particularly relevant in diagnostic assays and targeted drug delivery systems, where precision and stability are paramount.

From a commercial perspective, 2-ethoxy-2-(1-ethylcyclobutyl)ethan-1-amine is gaining traction in the fine chemicals market. Suppliers and distributors emphasize its high purity grades and custom synthesis options to cater to diverse industrial needs. The compound's patent landscape is also a point of interest, with several filings highlighting its utility in proprietary formulations.

In summary, CAS No. 2159484-57-6 represents a promising chemical entity with broad applicability across scientific and industrial domains. Its unique structure, coupled with evolving synthetic methodologies, positions it as a key player in advancing molecular innovation. As research continues, this compound is expected to unlock new possibilities in life sciences and material engineering.